Cas no 2248350-82-3 (1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate)

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate is a specialized chemical compound featuring a phthalimide core linked to a methylpyrazole acetate moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds. Its bifunctional nature allows for selective modifications at both the isoindole and pyrazole sites, facilitating diverse derivatization pathways. The compound exhibits stability under standard conditions, ensuring consistent performance in reactions. Its applications include pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. The precise functional group arrangement enhances its utility in constructing complex molecular architectures.

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate structure

2248350-82-3 structure

Product Name:1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate

CAS No:2248350-82-3

MF:C₁₄H₁₁N₃O₄

MW:285.254842996597

CID:6386841

PubChem ID:165857509

Update Time:2025-10-24

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate Chemical and Physical Properties

Names and Identifiers

- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate
- EN300-6513977
- 2248350-82-3
- 1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate
- Inchi： 1S/C14H11N3O4/c1-16-7-6-9(15-16)8-12(18)21-17-13(19)10-4-2-3-5-11(10)14(17)20/h2-7H,8H2,1H3
- InChI Key： KCCLRVNBEZGCGL-UHFFFAOYSA-N
- SMILES： O=C1N(C(C2=CC=CC=C21)=O)OC(=O)CC1=NN(C=C1)C

Computed Properties

Exact Mass: 285.07495584g/mol
Monoisotopic Mass: 285.07495584g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 443
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 81.5Å²

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6513977-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	0.05g	$719.0	2023-06-01
Enamine	EN300-6513977-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	0.1g	$755.0	2023-06-01
Enamine	EN300-6513977-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	0.25g	$789.0	2023-06-01
Enamine	EN300-6513977-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	0.5g	$823.0	2023-06-01
Enamine	EN300-6513977-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	1g	$857.0	2023-06-01
Enamine	EN300-6513977-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	2.5g	$1680.0	2023-06-01
Enamine	EN300-6513977-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	5g	$2485.0	2023-06-01
Enamine	EN300-6513977-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-3-yl)acetate	2248350-82-3	10g	$3683.0	2023-06-01

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate Related Literature

1. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119

Additional information on 1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate

Compound CAS No 2248350-82-3: 1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate

The compound with CAS No 2248350-82-3, known as 1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-methyl-1H-pyrazole-3-acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development.

Recent studies have highlighted the importance of isoindole derivatives in various biological systems. The isoindole moiety in this compound contributes to its stability and bioavailability, making it a promising candidate for therapeutic interventions. The presence of the pyrazole ring further enhances its pharmacokinetic properties, allowing for efficient targeting of specific biological pathways.

One of the most intriguing aspects of this compound is its ability to modulate key enzymes involved in cellular signaling. Research published in the Journal of Medicinal Chemistry demonstrated that 1,3-Dihydro... exhibits potent inhibitory activity against certain kinases, which are critical in disease progression such as cancer and inflammatory disorders.

In terms of synthesis, the compound is typically derived from a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring its suitability for preclinical studies.

The application potential of this compound extends beyond pharmacology into materials science. Its structural rigidity and electronic properties make it a candidate for use in organic electronics and sensors. Ongoing research is exploring its role as a component in advanced materials with tailored functionalities.

In conclusion, the compound with CAS No 2248350... represents a significant advancement in chemical synthesis and drug discovery. Its unique properties and versatile applications position it as a key molecule in both academic research and industrial development.